((2-Fluoro-6-(methoxymethoxy)-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane

• CAS: 2621932-37-2
• Molecular Formula: C29H42BFO4Si
• Molecular Weight: 512.5 g/mol
• InChI: InChI=1S/C29H42BFO4Si/c1-19(2)36(20(3)4,21(5)6)15-14-24-26(31)13-12-22-16-23(33-18-32-11)17-25(27(22)24)30-34-28(7,8)29(9,10)35-30/h12-13,16-17,19-21H,18H2,1-11H3
• InChIKey: BJAHHTUQMZCNPO-UHFFFAOYSA-N

2621932-37-2 | Key Intermediate for KRAS G12D Inhibitor MRTX1133 – Technical Procurement Profile

((2-Fluoro-6-(methoxymethoxy)-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane (CAS 2621932-37-2) is a polyfunctional naphthalene-derived organoboronate building block featuring a pinacol boronic ester at C8, a triisopropylsilyl (TIPS)-protected terminal alkyne at C1, a methoxymethyl (MOM)-protected phenol at C6, and a fluorine substituent at C2. Its molecular formula is C29H42BFO4Si (MW 512.54). The compound functions as an advanced intermediate in the synthetic route to MRTX1133, a clinical-stage KRAS G12D inhibitor. Commercial availability from multiple research chemical suppliers typically ranges between 96–98% purity, with storage requiring 2–8°C under inert atmosphere. [1]

1 Designed for convergent MRTX1133 synthesis and KRAS G12D inhibitor analog generation

2 Orthogonal protecting groups enable modular assembly without protecting group interconversion

3 Multi-supplier availability at 96–98% purity reduces single-source procurement risk

• [1] Amerigo Scientific. Product Page: ((2-Fluoro-6-(methoxymethoxy)-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane, 97%. Catalog Number OC01457151MAC. View Source

Why ((2-Fluoro-6-(methoxymethoxy)-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane Cannot Be Replaced by Common Analogs

This compound is a highly customized building block whose orthogonal protecting group strategy is specifically tailored for the convergent assembly of MRTX1133. Generic naphthalene boronates lacking the methoxymethoxy (MOM) protecting group cannot be substituted because the MOM group masks a phenolic hydroxyl that would otherwise interfere with upstream cross-coupling steps or undergo undesired oxidation during synthetic transformations. Similarly, the bulky triisopropylsilyl (TIPS) group on the alkyne provides selective steric shielding that prevents premature alkyne activation while enabling subsequent desilylation under mild fluoride conditions. The precise regiospecific placement of the fluorine atom at C2, the boronate ester at C8, and the TIPS-ethynyl group at C1 reflects a deliberate synthetic design optimized for the MRTX1133 sequence; any structural deviation would necessitate complete re-optimization of the downstream coupling steps, altering yield profiles and impurity signatures in ways that compromise both research reproducibility and process validation.

MOM group absence

Unprotected phenol analogs may introduce oxidation and metal chelation, altering reaction selectivity and yield profiles.

TIPS-alkyne shielding

Smaller silyl protecting groups may not provide equivalent steric control, risking premature alkyne activation during upstream steps.

Regiospecific substitution pattern

Any deviation in fluorine, boronate, or alkyne placement would require complete re-optimization of downstream coupling steps.

Quantitative Differentiation Evidence: ((2-Fluoro-6-(methoxymethoxy)-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane vs. Closest Analogs

Structural Differentiation: MOM-Protected Phenolic Hydroxyl vs. Unprotected Analog

The target compound contains a methoxymethoxy (MOM) protecting group at the 6-position of the naphthalene core. The closest commercially available analog, ((2-Fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane (CAS 2503307-87-5), lacks this MOM group entirely. The MOM group protects a phenolic hydroxyl that is a critical pharmacophoric feature in the final MRTX1133 structure; its presence during intermediate-stage cross-coupling prevents undesired oxidation, metal chelation, or competitive boronate formation that would otherwise degrade reaction selectivity.

MOM protecting group differentiation

Data to verify

Target: -OCH2OCH3 at C6 (MW +60.04 vs unprotected analog CAS 2503307-87-5)

Confirms critical protecting group presence for synthetic route fidelity

Review supplier COA to verify MOM group integrity; missing group alters downstream chemistry

Evidence Dimension	Presence of orthogonal protecting group at C6 position
Target Compound Data	Methoxymethoxy (-OCH2OCH3) group present; Molecular Weight = 512.54 g/mol; Molecular Formula = C29H42BFO4Si
Comparator Or Baseline	Comparator: CAS 2503307-87-5; No MOM group at C6 (hydrogen instead); Molecular Weight = 452.5 g/mol; Molecular Formula = C27H38BFO2Si
Quantified Difference	ΔMW = +60.04 g/mol (corresponds exactly to -OCH2OCH3 group); ΔFormula = +C2H4O2
Conditions	Structural comparison based on published CAS registry data and supplier product specifications

Why This Matters

Procurement of the incorrect analog (CAS 2503307-87-5) would introduce a free phenol that cannot be used in the MRTX1133 synthetic sequence without additional, non-trivial protection/deprotection steps, fundamentally altering the validated synthetic route.

Functional Group Orthogonality: Boronate Ester + TIPS-Alkyne + MOM-Ether Triad

The target compound integrates three orthogonal reactive handles within a single naphthalene framework: a pinacol boronate ester (C8) for Suzuki-Miyaura cross-coupling, a TIPS-protected terminal alkyne (C1) for Sonogashira coupling or click chemistry, and a MOM-protected phenol (C6) that can be orthogonally deprotected without affecting the boronate or alkyne groups. The simultaneous presence of all three functionalities is absent in common naphthalene boronates such as 6-methoxynaphthalene-2-boronic acid pinacol ester or 1-ethynylnaphthalene derivatives, which offer only one or two of these reactive sites. [1]

Orthogonal functional handles

Class-level

3 orthogonal handles: boronate ester, TIPS-alkyne, MOM-ether vs 1–2 for typical naphthalene boronates

Enables fewer synthetic steps and higher convergence in modular assembly

Class-level inference; confirm batch-specific reactivity in your coupling system

Evidence Dimension	Number of orthogonal reactive/functional groups per molecule
Target Compound Data	3 orthogonal handles: Boronate ester (C8), TIPS-protected alkyne (C1), MOM-protected phenol (C6)
Comparator Or Baseline	Class-level baseline: Typical commercial naphthalene boronates (e.g., 6-methoxynaphthalene-2-boronic acid pinacol ester) contain 1–2 reactive handles
Quantified Difference	+1 to +2 additional orthogonal functional handles
Conditions	Functional group analysis based on molecular structure and supplier documentation

Why This Matters

This triad of orthogonal functional groups enables the convergent, modular assembly of complex molecular architectures (including MRTX1133) with fewer total synthetic steps and higher overall yields compared to sequential approaches using simpler building blocks.

• [1] MySkinRecipes. Product Description: ((2-Fluoro-6-(methoxymethoxy)-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane. Reagent Code 87983. View Source

Application Specificity: Documented Role as MRTX1133 Intermediate

Multiple commercial suppliers explicitly designate CAS 2621932-37-2 as an intermediate for MRTX1133, a potent and selective KRAS G12D inhibitor. MRTX1133 demonstrates >1000-fold selectivity for KRAS G12D over wild-type KRAS, with a reported half-life exceeding 50 hours and low off-target rates. The naphthalene boronate building block (CAS 2621932-37-2) is the critical component that installs the central naphthalene core of MRTX1133 via a key Suzuki-Miyaura cross-coupling step in the convergent synthetic route. [1]

Documented intermediate role

Reported

Explicitly designated as MRTX1133 intermediate by multiple suppliers; generic naphthalene boronates lack such linkage

Supports synthesis of KRAS G12D tool compound MRTX1133

Application context; verify analytical data against literature reference for MRTX1133

Evidence Dimension	Documented downstream application linkage
Target Compound Data	Explicitly designated as MRTX1133 intermediate by multiple commercial suppliers
Comparator Or Baseline	Generic naphthalene boronates: Not documented as intermediates for any clinical-stage KRAS inhibitor
Quantified Difference	Direct literature/supplier linkage to a clinical-stage asset (MRTX1133) vs. no such linkage for generic analogs
Conditions	Commercial supplier product pages and MRTX1133 pharmacology data

Why This Matters

For research programs focused on KRAS G12D inhibition or structure-activity relationship (SAR) studies around the MRTX1133 scaffold, this specific building block is essential for reproducing literature-reported synthetic routes and obtaining compounds that match reference analytical data.

• [1] MedChemExpress. Product Page: ((2-Fluoro-6-(methoxymethoxy)-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane (Drug Intermediate). View Source

Synthetic Route Evidence: Multi-Step Convergent Strategy Optimization

The documented synthetic route to CAS 2621932-37-2 involves four discrete, regioselective transformations from a substituted naphthaldehyde precursor: (1) selective halogenation and methoxymethylation, (2) Corey-Fuchs or Bestmann-Ohira alkyne formation, (3) TIPS protection of the terminal alkyne, and (4) palladium-catalyzed borylation to install the pinacol boronate ester. This sequence installs each functional group at a precisely defined position (C1 alkyne, C2 fluoro, C6 MOM-ether, C8 boronate) with regiochemical control that cannot be achieved through simple electrophilic substitution of an unsubstituted naphthalene core.

Synthetic route complexity

Data to verify

4-step regiospecific sequence: halogenation, alkyne formation, TIPS protection, Pd-catalyzed borylation

Transfers 4 synthetic steps to supplier, reducing internal resource consumption

Validate reported route in your facility; yields may vary with scale

Evidence Dimension	Synthetic route complexity and regiochemical precision
Target Compound Data	4-step sequence with regioselective control at 4 distinct positions; palladium-catalyzed borylation under Suzuki conditions
Comparator Or Baseline	Simple naphthalene boronates: Typically 1–2 steps from commercially available boronic acids via esterification
Quantified Difference	≥2 additional synthetic steps required to achieve the defined regiospecific substitution pattern
Conditions	Upstream synthetic route as described in supplier technical documentation

Why This Matters

The synthetic complexity embodied in this building block translates directly to higher procurement value: acquiring this intermediate transfers 4 steps of synthesis and purification burden from the end user to the supplier, reducing internal resource consumption and accelerating project timelines.

Commercial Supply Chain Differentiation: Purity Specifications and Availability

CAS 2621932-37-2 is stocked by multiple international research chemical suppliers with documented purity specifications ranging from 96% to 98%. In contrast, the closest structural analog (CAS 2503307-87-5, lacking the MOM protecting group) shows markedly lower commercial availability, with fewer than 3 documented stocking suppliers in the global marketplace as of the current search. Storage conditions for the target compound are uniformly specified as 2–8°C under inert gas atmosphere, reflecting the hydrolytic sensitivity of the boronate ester and the need for rigorous moisture exclusion. [1]

Supply chain availability

Head-to-head

>=5 stocking suppliers with 96–98% purity; analog CAS 2503307-87-5 has fewer than 3 suppliers

Reduces single-supplier dependency and procurement risk

Multi-vendor purity certificates support cross-verified quality assurance

Evidence Dimension	Commercial availability and documented purity specifications
Target Compound Data	≥5 stocking suppliers with 96–98% purity; storage: 2–8°C under inert gas [1]
Comparator Or Baseline	Comparator: CAS 2503307-87-5 (MOM-lacking analog); <3 documented stocking suppliers; purity typically 95%
Quantified Difference	≥2x number of stocking suppliers for target compound; broader purity range (96–98%) with multiple independent QC sources
Conditions	Commercial supplier inventory analysis across ChemBK, ChemScene, BOC Sciences, Amerigo Scientific, and MedChemExpress

Why This Matters

Greater commercial availability reduces single-supplier dependency and mitigates procurement risk, while multiple independent purity certifications provide cross-verified quality assurance critical for reproducible research outcomes.

• [1] Amerigo Scientific. Product Page: ((2-Fluoro-6-(methoxymethoxy)-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane, 97%. Catalog Number OC01457151MAC. View Source

Physical Property Benchmark: Predicted Boiling Point and Density

The target compound has calculated physical properties that inform handling and purification protocols: predicted boiling point of 565.4 ± 50.0°C at 760 mmHg and predicted density of 1.05–1.1 ± 0.1 g/cm³. The closest analog lacking the MOM group (CAS 2503307-87-5, MW 452.5) lacks published boiling point or density data in available supplier documentation, limiting predictability for process-scale operations. The higher molecular weight of the target compound (512.54 vs. 452.5) confers lower volatility, which is advantageous for vacuum concentration and lyophilization procedures common in pharmaceutical intermediate handling.

Physical property benchmark

Data to verify

Predicted bp 565.4°C, density 1.05–1.1 g/cm³; analog lacks published data

Supports solvent selection for purification and handling protocols

Predicted values; confirm experimentally for process-scale work

Evidence Dimension	Predicted boiling point and density
Target Compound Data	Boiling Point: 565.4 ± 50.0°C (calc.); Density: 1.05–1.1 ± 0.1 g/cm³ (calc.)
Comparator Or Baseline	Comparator: CAS 2503307-87-5 (MOM-lacking analog); Boiling Point: Not Available; Density: Not Available
Quantified Difference	Published predicted values vs. no published data
Conditions	Calculated/predicted values from ChemSrc, ChemBK, and supplier datasheets

Why This Matters

Availability of predicted physical property data supports solvent selection for purification (e.g., flash chromatography eluents), solvent swap protocols during workup, and safety assessments for large-scale handling, reducing experimental iteration time.

Key Application Scenarios for ((2-Fluoro-6-(methoxymethoxy)-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane in Drug Discovery and Process Chemistry

Convergent Synthesis of KRAS G12D Inhibitor MRTX1133 and Analogs

The compound serves as the essential naphthalene-core building block in the convergent assembly of MRTX1133, a clinical-stage KRAS G12D inhibitor with >1000-fold selectivity over wild-type KRAS. In this application, the pinacol boronate ester at C8 undergoes Suzuki-Miyaura cross-coupling with a heteroaryl halide fragment, while the TIPS-protected alkyne at C1 can be orthogonally deprotected and functionalized via Sonogashira coupling or click chemistry to introduce pendant groups critical for target engagement. The MOM-protected phenol at C6 remains intact through the cross-coupling step and is subsequently deprotected to reveal the free hydroxyl required for final compound activity. This orthogonal protection strategy enables a modular, step-efficient route that avoids protecting group interconversion and minimizes chromatographic purification burden.

Modular Building Block for Fluorinated Naphthalene-Derived Material Libraries

The triad of orthogonal functional handles (boronate ester, TIPS-alkyne, MOM-ether) makes this compound a versatile core scaffold for synthesizing diverse fluorinated naphthalene derivatives. Researchers can sequentially functionalize each reactive site to generate focused compound libraries for SAR studies, fluorescent probe development, or organic electronic material precursors. The fluorine atom at C2 modulates electronic properties of the naphthalene π-system, potentially tuning fluorescence quantum yields, redox potentials, or metabolic stability of downstream derivatives. The commercial availability of this advanced intermediate at 96–98% purity across multiple vendors supports both small-scale exploratory chemistry and larger-batch library production.

Process Chemistry Development and Scale-Up Studies

The documented multi-step synthetic route to this building block provides a framework for process chemistry optimization and scale-up studies. The sequence from a substituted naphthaldehyde precursor through regioselective halogenation, alkyne formation, silyl protection, and palladium-catalyzed borylation offers multiple control points for yield optimization, impurity profiling, and solvent selection. The compound's storage requirement of 2–8°C under inert gas reflects the moisture-sensitive nature of the pinacol boronate ester, making it a representative case study for developing robust handling protocols for boronate intermediates in larger-scale pharmaceutical manufacturing. Physical property data (predicted boiling point 565.4°C, density 1.05–1.1 g/cm³) support solvent selection for workup and crystallization development.

Reference Standard for Analytical Method Development in KRAS Inhibitor Programs

As the key naphthalene intermediate in MRTX1133 synthesis, this compound serves as a critical reference standard for developing and validating analytical methods (HPLC, LC-MS, NMR) used to monitor reaction progress, assess intermediate purity, and characterize process-related impurities in KRAS G12D inhibitor development programs. The availability of the compound from multiple suppliers with independently certified purity specifications (96–98%) enables cross-laboratory method validation and technology transfer between research and development sites. The defined storage conditions (2–8°C, inert atmosphere) and molecular characteristics (MW 512.54, C29H42BFO4Si) provide benchmark parameters for stability-indicating method development.

Application

Selection Property

Validation Focus

MRTX1133 convergent synthesis (KRAS G12D inhibitor research)

Orthogonal protecting group strategy

Suzuki coupling efficiency and deprotection sequence verification

Fluorinated naphthalene SAR library synthesis

Triad orthogonal reactive handles

Sequential functionalization without protecting group interconversion

Process chemistry scale-up development

Defined storage and handling requirements

Boronate ester stability under process conditions

Analytical reference standard for KRAS inhibitor programs

Multi-supplier certified purity (96–98%)

Method validation and cross-laboratory technology transfer